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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic effects of lactose
octaacetate across different cell lines, supported by experimental data. The information

presented is intended to assist researchers in evaluating the potential of lactose octaacetate
in various experimental and therapeutic contexts.

Quantitative Cytotoxicity Data
The cytotoxic effects of lactose octaacetate have been evaluated against several cell lines.

The following table summarizes the 50% cytotoxic concentration (CC50) values obtained from

a key study. A higher CC50 value is indicative of lower cytotoxicity.

Cell Line Cell Type Origin CC50 (µg/mL)[1]

Madin-Darby Bovine

Kidney (MDBK)
Epithelial Bovine Kidney 1100[1]

Madin-Darby Canine

Kidney (MDCK)
Epithelial Canine Kidney 688[1]

Human Epithelial Type

2 (HEp-2)
Epithelial Human Larynx 533[1]
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The data indicates that lactose octaacetate exhibits the lowest cytotoxicity against the MDBK

cell line, followed by MDCK and HEp-2 cells[1].

Experimental Protocols
The cytotoxicity of lactose octaacetate was determined using a neutral red uptake assay. This

method assesses cell viability based on the ability of live cells to incorporate and bind the

supravital dye, neutral red, within their lysosomes.

Neutral Red Uptake Assay Protocol[1]
Cell Seeding: Confluent monolayer cultures of MDBK, HEp-2, or MDCK cells were seeded in

96-well plates.

Compound Exposure: The cells were treated with a culture medium containing increasing

concentrations of lactose octaacetate. Control wells contained medium with no compound.

Incubation: The plates were incubated at 37°C in a humidified atmosphere with 5% CO2 for

48 hours.

Cell Viability Measurement: After the incubation period, the viability of the cells was

determined using a neutral red uptake assay. The amount of dye incorporated by the cells

was quantified using an ELISA reader at a wavelength of 540 nm. The CC50 value, the

concentration of the compound that causes a 50% reduction in cell viability, was then

calculated.

Experimental Workflow
The following diagram illustrates the workflow for the cytotoxicity assessment of lactose
octaacetate.
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Caption: Experimental workflow for assessing the cytotoxicity of lactose octaacetate.
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Currently, there is a lack of specific research in the public domain detailing the signaling

pathways involved in the cytotoxic effects of lactose octaacetate. Further investigation is

required to elucidate the molecular mechanisms underlying its impact on cell viability.

Therefore, a diagrammatic representation of the signaling pathway cannot be provided at this

time.

Logical Relationship of Cytotoxicity
The following diagram illustrates the relationship between the concentration of lactose
octaacetate and its observed cytotoxic effect.
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Caption: Relationship between lactose octaacetate concentration and cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cytotoxicity of Lactose Octaacetate: A Comparative
Analysis Across Various Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139797#cytotoxicity-comparison-of-lactose-
octaacetate-across-various-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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